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Compound of Interest

Compound Name: m-Chlorocumene

Cat. No.: B1618335

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of m-
Chlorocumene (1-chloro-3-(1-methylethyl)benzene). The information is curated for
professionals in research and development, offering precise data and standardized
experimental methodologies.

Core Physical Properties of m-Chlorocumene

m-Chlorocumene is a chlorinated aromatic hydrocarbon with the chemical formula CoH11Cl.[1]
It is a colorless to pale yellow liquid with a distinct aromatic odor.[1] This compound is soluble in
organic solvents but has limited solubility in water.[1]

Quantitative Data Summary

The following table summarizes the key quantitative physical properties of m-Chlorocumene:
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Property Value Units

Molecular Formula CoH11Cl

Molecular Weight 154.637 g/mol

Density 1.021 g/cm3

Boiling Point 179.6 °C at 760 mmHg
Refractive Index 151

Flash Point 70.6 °C

Vapor Pressure 1.26 mmHg at 25°C

Experimental Protocols

Detailed experimental protocols for determining the key physical properties of liquid organic
compounds like m-Chlorocumene are outlined below. These are generalized standard
methods and are representative of the techniques used to obtain the data presented.

Determination of Boiling Point (Capillary Method)

The capillary method is a common and efficient technique for determining the boiling point of a
small quantity of a liquid.

Apparatus:

Thiele tube or similar heating apparatus (e.g., aluminum block)

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner)

Procedure:
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A small amount of the liquid sample (a few milliliters) is placed into the fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the fusion tube with the open
end submerged in the liquid.

The fusion tube is attached to a thermometer and heated gently and uniformly in a Thiele
tube containing a high-boiling point oil.[2]

As the temperature rises, air trapped in the capillary tube will be expelled, and a stream of
bubbles will emerge from the open end.

Heating is continued until a rapid and continuous stream of bubbles is observed.
The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[2]

Determination of Density

The density of a liquid can be determined by measuring the mass of a known volume.

Apparatus:

Pycnometer or a graduated cylinder

Analytical balance

Procedure:

The mass of a clean, dry pycnometer or graduated cylinder is accurately measured.
The container is filled with a known volume of the liquid sample.

The mass of the container with the liquid is measured.

The mass of the liquid is determined by subtracting the mass of the empty container.

The density is calculated by dividing the mass of the liquid by its volume.
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Determination of Refractive Index

An Abbe refractometer is a standard instrument for measuring the refractive index of a liquid.
Apparatus:

e Abbe refractometer

e Dropper

o Constant temperature water bath

Procedure:

The prisms of the Abbe refractometer are cleaned with a suitable solvent (e.g., ethanol) and
allowed to dry.

o Afew drops of the liquid sample are placed on the surface of the prism.

e The prisms are closed and the instrument is adjusted to bring the boundary line between the
light and dark fields into sharp focus.

e The compensator is adjusted to remove any color fringe.
e The position of the boundary line on the scale is read to obtain the refractive index.[3]

e The measurement is typically carried out at a standard temperature, often 20°C, maintained
by circulating water from a constant temperature bath.

Determination of Flash Point (Closed-Cup Method)

The closed-cup method is used to determine the lowest temperature at which the vapors of a
liquid will ignite.

Apparatus:
e Pensky-Martens or similar closed-cup flash point tester

e Heat source
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e Ignition source (e.g., a small flame or spark)

Procedure:

o The sample is placed in the test cup of the apparatus.

e The lid is closed, and the sample is heated at a slow, constant rate.

o At specified temperature intervals, an ignition source is introduced into the vapor space
above the liquid.

e The flash point is the lowest temperature at which the application of the ignition source
causes the vapors to ignite.[4][5]

Determination of Vapor Pressure (Static Method)

The static method directly measures the pressure exerted by the vapor in equilibrium with the
liquid.

Apparatus:

e Avacuum-tight apparatus with a sample container
e Pressure transducer or manometer

e Temperature control system

Procedure:

e The liquid sample is placed in the container and thoroughly degassed to remove any
dissolved air.

e The apparatus is evacuated to a high vacuum.

e The sample is brought to the desired temperature, and the system is allowed to reach
equilibrium.

e The pressure of the vapor in the headspace above the liquid is measured directly using a
pressure transducer or manometer. This pressure is the vapor pressure of the liquid at that
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temperature.

Logical Relationships of Physical Properties

The physical properties of m-Chlorocumene are interconnected. The following diagram
illustrates these relationships.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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